2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide

• IUPAC Name: 2-amino-N-[1-(3-chlorophenyl)ethyl]propanamide
• InChI: InChI=1S/C11H15ClN2O/c1-7(13)11(15)14-8(2)9-4-3-5-10(12)6-9/h3-8H,13H2,1-2H3,(H,14,15)
• InChI Key: OLUXNBVXNWJBQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)Cl)NC(=O)C(C)N
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol

Description

2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide, also known as CPP-115, is a small molecule that belongs to the class of compounds known as GABA aminotransferase inhibitors. It is a potent and selective inhibitor of GABA aminotransferase, an enzyme that plays a key role in the metabolism of the neurotransmitter gamma-aminobutyric acid (GABA). CPP-115 has shown promise as a potential therapeutic agent for a range of neurological and psychiatric disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide exerts its effects by inhibiting the activity of GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide increases the levels of GABA in the brain, which has a calming and inhibitory effect on neural activity.
Biochemical and Physiological Effects:
2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide has been shown to increase the levels of GABA in the brain, which has a number of biochemical and physiological effects. These include a reduction in neural activity, an increase in inhibitory neurotransmission, and a decrease in excitatory neurotransmission. These effects are thought to underlie 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide's therapeutic effects in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide has several advantages as a research tool. It is highly selective for GABA aminotransferase, which allows for precise modulation of GABA levels in the brain. In addition, it has been shown to be effective in a range of animal models of neurological and psychiatric disorders, which suggests that it may have broad therapeutic potential. However, there are also limitations to the use of 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide in lab experiments. For example, its effects on GABA levels may be influenced by other factors, such as changes in GABA receptor expression or activity.

Future Directions

There are several potential future directions for research on 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide. One area of interest is the development of more potent and selective GABA aminotransferase inhibitors, which may have improved therapeutic potential. Another area of interest is the use of 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide in combination with other drugs, such as antiepileptic drugs or anxiolytics, to enhance their therapeutic effects. Finally, there is interest in exploring the potential use of 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide in human clinical trials, to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis begins with the reaction of benzylamine with 3-chlorophenylacetyl chloride to form N-benzyl-3-chlorophenylacetamide. The resulting compound is then reacted with ethyl chloroformate to form N-benzyl-3-chlorophenylacetyl ethyl carbamate, which is then treated with lithium aluminum hydride to reduce the carbonyl group and form N-benzyl-3-chlorophenyl-2-hydroxyethylamine. Finally, this compound is reacted with 2-bromo propionyl chloride to form 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide.

Scientific Research Applications

2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to be effective in reducing seizures in animal models of epilepsy, and has also been shown to reduce drug-seeking behavior in animal models of addiction. In addition, 2-Amino-N-((S)-1-(3-chlorophenyl)ethyl)propanamide has been shown to have anxiolytic effects in animal models of anxiety.